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Cat. No.: B7801925 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of the repellent efficacy of 2-Undecanone
against other leading natural alternatives, with DEET included as a benchmark standard. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting quantitative data from peer-reviewed studies, detailed experimental protocols, and

visualizations of molecular mechanisms.

Executive Summary
2-Undecanone, a naturally derived compound from the wild tomato plant (Lycopersicon

hirsutum), demonstrates significant repellent activity against various arthropods. Marketed in

formulations such as BioUD®, it has shown efficacy comparable to, and in some field trials,

superior to moderate concentrations of DEET.[1][2] Other prominent natural repellents, such as

p-Menthane-3,8-diol (PMD) from Oil of Lemon Eucalyptus and Nepetalactone from Catnip Oil,

also exhibit potent repellent properties. Their mechanisms of action differ, with 2-Undecanone
primarily functioning as an odorant receptor antagonist and Nepetalactone acting as an agonist

of the insect's irritant receptor, TRPA1.[3][4]

Comparative Efficacy Data
The following tables summarize the quantitative performance of 2-Undecanone and other

selected repellents from various laboratory and field studies. It is critical to note that direct

comparisons are best made within the same study due to variations in experimental conditions.
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Table 1: Efficacy Against Aedes aegypti (Yellow Fever Mosquito)

Repellent
Active
Ingredient

Concentration
Mean
Protection
Time (Hours)

Percent
Repellency

Study Notes

2-Undecanone

(BioUD®)
7.75% ~6.0

80.4% (avg. over

6h)

Arm-in-cage;

comparable to

7% DEET.[1][5]

DEET 7% ~6.0
80.2% (avg. over

6h)

Arm-in-cage

study directly

comparing with

BioUD®.[5]

DEET 15% >6.0
96.6% (avg. over

6h)

Arm-in-cage

study directly

comparing with

BioUD®.[5]

Nepetalactone

(Catnip Oil)
1.0% ~2.0

>95% (at 2

hours)

Landing rate

inhibition assay;

efficacy

diminished after

2-4 hours.[6][7]

p-Menthane-3,8-

diol (PMD)
20% >6.0 90-95%

Laboratory

studies showed

efficacy similar to

DEET for up to 8

hours.[8]

p-Menthane-3,8-

diol (PMD)

25% (in NEO-

PART™)
14.2 Not Specified

Arm-in-cage;

prolonged action

formulation.[9]

Table 2: Efficacy Against Ticks (Dermacentor variabilis & Amblyomma americanum)
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Repellent
Active
Ingredient

Concentration
Repellency
Metric

Target Species Study Notes

2-Undecanone

(BioUD®)
7.75%

>90% for 5

weeks
A. americanum

On cotton cloth.

[8]

2-Undecanone

(BioUD®)
7.75%

Repellent for at

least 2.5h
D. variabilis

On human skin.

[1][2]

DEET 98.1% High Repellency Both

In vitro two-

choice assays on

treated cloth.[8]

p-Menthane-3,8-

diol (OLE)
30% High Repellency Both

In vitro two-

choice assays on

treated cloth.[8]

IR3535 19.6% High Repellency Both

In vitro two-

choice assays on

treated cloth.[8]

Experimental Protocols
The primary method for evaluating topical repellents cited in this guide is the Arm-in-Cage

assay. This widely accepted methodology provides quantifiable data on the Complete

Protection Time (CPT) and percentage repellency of a substance.[3]

Arm-in-Cage Repellent Assay Protocol
Subject Recruitment: Human volunteers are recruited according to approved ethical

guidelines. A baseline of attractiveness to the target mosquito species is often established.

Mosquito Population: A cage (e.g., 40x40x40 cm) is populated with a standardized number of

host-seeking female mosquitoes (typically 200) of a specific species (Aedes aegypti,

Anopheles gambiae, etc.).[10]

Repellent Application: A precise dose of the repellent formulation is applied evenly to a

defined area on a volunteer's forearm (e.g., from elbow to wrist). The hand is covered with a
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non-treated, bite-proof glove. A control arm, treated with a placebo or left untreated, is used

for comparison.

Exposure: The treated forearm is inserted into the cage for a fixed period (e.g., 3 minutes).

Data Collection: The number of mosquito landings and/or probes (attempts to bite) is

recorded. The primary endpoint is often the "Complete Protection Time" (CPT), defined as

the time from application until the first confirmed bite.[10]

Time Course: The exposure step is repeated at regular intervals (e.g., every 30-60 minutes)

to determine the duration of the repellent's effectiveness, until repellent failure is confirmed.

[10][11]

Visualization of Mechanisms and Workflows
Molecular Mechanism of Action
The repellent effects of 2-Undecanone and Nepetalactone are mediated through distinct

molecular pathways in the insect's olfactory system.

Figure 1: Mechanism of 2-Undecanone (Antagonism)
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Click to download full resolution via product page

Caption: 2-Undecanone acts by blocking odorant receptors, preventing host recognition.

2-Undecanone functions by inhibiting the insect's odorant receptors (ORs). For example, it can

block the Aedes aegypti OR2 (AaOR2), which is normally activated by the human-emitted

odorant indole, thereby masking the host's chemical signature.[4][12]

Figure 2: Mechanism of Nepetalactone (Agonism)
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Caption: Nepetalactone activates the TRPA1 irritant channel, causing aversion.

In contrast, Nepetalactone, the active compound in catnip, directly activates the Transient

Receptor Potential Ankyrin 1 (TRPA1) ion channel.[3][10][11][13][14] This channel functions as

a "pain" or irritant receptor in insects. Its activation leads to aversive behavior, effectively

repelling the mosquito.[3][13] Interestingly, insect TRPA1 channels are activated by

Nepetalactone, while human TRPA1 is not, highlighting its potential as a selective repellent.[3]

[13][14]

Experimental Workflow
The process for evaluating repellent efficacy follows a structured, multi-step protocol to ensure

reliable and reproducible results.
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Figure 3: Arm-in-Cage Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7801925?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801925?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Novel arthropod repellent, BioUD, is an efficacious alternative to deet - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. The irritant receptor TRPA1 mediates the mosquito repellent effect of catnip | Lund
University Publications [lup.lub.lu.se]

4. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity - PMC
[pmc.ncbi.nlm.nih.gov]

5. bioone.org [bioone.org]

6. Repellency Assessment of Nepeta cataria Essential Oils and Isolated Nepetalactones on
Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. zanzaratigre.uniud.it [zanzaratigre.uniud.it]

10. owlcation.com [owlcation.com]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. pure.johnshopkins.edu [pure.johnshopkins.edu]

14. The irritant receptor TRPA1 mediates the mosquito repellent effect of catnip - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of 2-Undecanone and Other
Natural Insect Repellents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#efficacy-of-2-undecanone-versus-other-
natural-repellents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18826032/
https://pubmed.ncbi.nlm.nih.gov/18826032/
https://www.researchgate.net/publication/23290743_Novel_Arthropod_Repellent_BioUD_Is_an_Efficacious_Alternative_to_Deet
https://lup.lub.lu.se/search/publication/98efd460-b495-4191-8435-13c2ed3fad58
https://lup.lub.lu.se/search/publication/98efd460-b495-4191-8435-13c2ed3fad58
https://pmc.ncbi.nlm.nih.gov/articles/PMC2920324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2920324/
https://bioone.org/journalArticle/Download?urlId=10.1603%2F0022-2585%282008%2945%5B891%3ANARBIA%5D2.0.CO%3B2
https://pmc.ncbi.nlm.nih.gov/articles/PMC6365536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6365536/
https://www.researchgate.net/publication/330906506_Repellency_Assessment_of_Nepeta_cataria_Essential_Oils_and_Isolated_Nepetalactones_on_Aedes_aegypti
https://www.researchgate.net/publication/26881859_Comparative_Efficacy_of_BioUD_to_Other_Commercially_Available_Arthropod_Repellents_against_the_Ticks_Amblyomma_americanum_and_Dermacentor_variabilis_on_Cotton_Cloth
https://zanzaratigre.uniud.it/fileadmin/documenti/Carroll_et_al._2019.pdf
https://owlcation.com/stem/catnip-insect-repellent-and-the-role-of-the-trpa1-receptor
https://www.researchgate.net/figure/Catnip-and-nepetalactone-activate-insect-TRPA1-variants-in-vitro-A-Schematic-of_fig2_349837292
https://www.researchgate.net/figure/DEET-and-2-undecanone-selectively-inhibit-odorant-induced-responses-of-AaORs-The_fig7_45721979
https://pure.johnshopkins.edu/en/publications/the-irritant-receptor-trpa1-mediates-the-mosquito-repellent-effec/
https://pubmed.ncbi.nlm.nih.gov/33667373/
https://pubmed.ncbi.nlm.nih.gov/33667373/
https://www.benchchem.com/product/b7801925#efficacy-of-2-undecanone-versus-other-natural-repellents
https://www.benchchem.com/product/b7801925#efficacy-of-2-undecanone-versus-other-natural-repellents
https://www.benchchem.com/product/b7801925#efficacy-of-2-undecanone-versus-other-natural-repellents
https://www.benchchem.com/product/b7801925#efficacy-of-2-undecanone-versus-other-natural-repellents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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